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For researchers, scientists, and drug development professionals, securing funding for

specialized training is a critical step in advancing their work. The New Industrialisation and

Technology Training Programme (NITTP) offers a valuable opportunity for such training.

However, an unsuccessful application can be a significant setback. This guide provides a

comprehensive resource for understanding and navigating the NITTP funding decision appeal

process.

Frequently Asked Questions (FAQs)
Q1: My NITTP training program application was denied. Can I appeal this decision?

Yes, you can appeal an NITTP funding decision. The "Guidance Notes for Training Grant

Applications" outlines a formal two-tiered appeal process.

Q2: What is the first step in the appeal process?

The first step is to submit a written appeal to the Convenor of the Course Vetting Panel, sent

via the NITTP Secretariat. This must be done within 14 working days of receiving the

notification of the decision.

Q3: What should I include in my written appeal to the Course Vetting Panel?

While the NITTP guidelines do not specify the exact content, a strong appeal letter should be

professional, concise, and factual. It should clearly state the purpose of the letter and reference
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the specific application being appealed. Address the reasons for the initial denial, if provided,

and present a clear, evidence-based argument for why the decision should be reconsidered.

Q4: My appeal to the Course Vetting Panel was unsuccessful. Is there any further recourse?

If you are dissatisfied with the decision of the Course Vetting Panel, you may submit a further

written appeal to the Innovation and Technology Training Board (ITTB). The ITTB's decision on

the matter is final.

Q5: What are some common reasons for an NITTP training grant application to be denied?

While specific reasons for denial are communicated to the applicant, common pitfalls in grant

applications often include:

Incomplete or Inaccurate Information: Ensure all sections of the application form are

completed truthfully and all required supporting documents are provided.

Non-compliance with Guidance Notes: Carefully review and adhere to all requirements

outlined in the "Guidance Notes for Training Grant Applications."

Conflict of Interest: Any potential conflicts of interest must be declared.

Lack of Alignment with NITTP Objectives: The proposed training must align with the goals of

the NITTP, which focuses on advanced technologies related to "New Industrialisation."

Insufficient Justification for Training: The application should clearly articulate the need for the

training and its potential impact on your research or professional development.

Troubleshooting Guide for NITTP Applications
This guide is intended to help you identify potential weaknesses in your original application that

could be addressed in an appeal.
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Potential Issue Troubleshooting Steps

Application Incomplete

Review your submitted application against the

latest "Guidance Notes for Training Grant

Applications" to ensure all fields were completed

and all required documents were included.

Eligibility Criteria Not Met

Double-check that your organization and the

proposed trainee meet all eligibility requirements

as stated in the NITTP guidelines.

Justification for Training Unclear

Your application should have explicitly stated

how the training will enhance the skills of the

employee and benefit your organization's

research and development efforts. If this was

not clear, your appeal should provide a more

robust justification.

Budgetary Concerns

Ensure the training costs are reasonable and

well-justified. If the initial application lacked a

detailed breakdown of costs, provide one in your

appeal.

Lack of Detail in Training Program

The application should have provided a clear

and detailed description of the training program,

including the curriculum, learning outcomes, and

the credentials of the training provider.

Experimental Protocols
To illustrate the level of detail that can strengthen a funding application, below are examples of

experimental protocols that might be part of a training program in advanced drug development.

Protocol 1: High-Throughput Screening (HTS) for Kinase Inhibitors

Objective: To identify novel small molecule inhibitors of a specific kinase involved in a cancer

signaling pathway from a large chemical library.

Methodology:
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Prepare 384-well microplates with recombinant kinase, a fluorescently labeled substrate,

and ATP.

Use a robotic liquid handling system to add compounds from a 10,000-compound library

to individual wells at a final concentration of 10 µM.

Incubate the plates at 30°C for 60 minutes.

Measure the fluorescence intensity in each well using a plate reader. A decrease in

fluorescence indicates inhibition of kinase activity.

Identify "hits" as compounds that cause a statistically significant reduction in fluorescence

compared to control wells.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Affinity Determination

Objective: To determine the binding affinity and kinetics of a lead compound identified from

the HTS screen.

Methodology:

Immobilize the target kinase onto a sensor chip.

Flow a series of concentrations of the lead compound over the sensor chip surface.

Monitor the change in the refractive index at the surface, which is proportional to the mass

of the compound binding to the immobilized kinase.

Use the resulting sensorgrams to calculate the association rate constant (ka), dissociation

rate constant (kd), and the equilibrium dissociation constant (KD).

Visualizing the Appeal Process and Scientific
Concepts
Diagram 1: NITTP Funding Decision Appeal Workflow
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Caption: Workflow for appealing an NITTP funding decision.

Diagram 2: Kinase Inhibitor Signaling Pathway
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Caption: A simplified MAPK/ERK signaling pathway and the action of a Raf kinase inhibitor.
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To cite this document: BenchChem. [Appealing an NITTP Funding Decision: A Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130637#appealing-an-nittp-funding-decision-for-a-
training-program]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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